1-(3-Iodo-1-bicyclo[1.1.1]pentanyl)pyrazole

• IUPAC Name: 1-(3-iodo-1-bicyclo[1.1.1]pentanyl)pyrazole
• InChI: InChI=1S/C8H9IN2/c9-7-4-8(5-7,6-7)11-3-1-2-10-11/h1-3H,4-6H2
• InChI Key: UJTUTKMTXMXVPP-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)I)N3C=CC=N3
• Molecular Formula: C8H9IN2
• Molecular Weight: 260.07 g/mol

Description

“1-(3-Iodo-1-bicyclo[1.1.1]pentanyl)pyrazole” is a chemical compound with the CAS number 2580250-06-0. It is a complex organic molecule that contains an iodine atom and a bicyclic pentane structure.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a cooperative N-heterocyclic carbene (NHC) and iridium dual-catalyzed three-component reaction involving radicals derived from diazo esters has been used to perform an addition reaction onto propellane to afford BCP radicals. Another strategy involves the azido radical generated from the interaction of PIDA and TMSN3 selectively followed addition to [1.1.1]propellane to form the carbon-centered radical intermediate.

Molecular Structure Analysis

The molecular structure of “1-(3-Iodo-1-bicyclo[1.1.1]pentanyl)pyrazole” includes a pyrazole ring, a bicyclo[1.1.1]pentane structure, and an iodine atom. The exact molecular formula and weight are not specified in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(3-Iodo-1-bicyclo[1.1.1]pentanyl)pyrazole” such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information are not specified in the available resources.

Scientific Research Applications

Synthetic Organic Chemistry

• . This versatile synthetic handle opens up possibilities for further functionalization and derivatization.

Safety and Hazards

The safety, risk, hazard, and MSDS of “1-(3-Iodo-1-bicyclo[1.1.1]pentanyl)pyrazole” are not specified in the available resources.

Mechanism of Action

Target of Action

The target of action for a compound like “1-(3-Iodo-1-bicyclo[1.1.1]pentanyl)pyrazole” would depend on its specific structure and functional groups. Bicyclo[1.1.1]pentanes (BCPs) are often used as bioisosteres for tert-butyl and aryl groups, as well as internal alkynes . They have gained considerable momentum in drug development programs .

Mode of Action

The mode of action would involve the compound interacting with its target in the body. For example, in the synthesis of similar compounds, the azido radical generated from the interaction of PIDA and TMSN3 selectively followed addition to [1.1.1]propellane to form the carbon-centered radical intermediate .

Biochemical Pathways

The affected biochemical pathways would depend on the specific targets of the compound. BCPs have various applications in synthetic organic chemistry .